Cas no 2004-03-7 (6-Methylpurine)

• Product name: 6-Methylpurine
• CAS No: 2004-03-7
• MF: C₆H₆N₄
• MW: 134.13863992691
• MDL: MFCD00005578
• CID: 42287
• PubChem ID: 5287547

6-Methylpurine Chemical and Physical Properties

Names and Identifiers

• 6-Methylpurine
• 1H-Purine,6-methyl
• 6-Methyl-1H-purine
• 6-methyl-7H-purine
• 6-Methyl-9H-purine
• EINECS 217-903-2
• Purine,6-methyl
• 1H-Purine,6-methyl- (9CI)
• Purine, 6-methyl- (6CI,8CI)
• 1H-Purine, 6-methyl-
• Purine, 6-methyl-
• 6-Methyl purine
• 1H-Purine, 6-methyl- (9CI)
• SEO6WX0OZG
• SYMHUEFSSMBHJA-UHFFFAOYSA-N
• 1h-purine,6-methyl-
• 9H-Purine, 6-methyl-
• 6-Methyl-9H-purine #
• Epitope ID:167472
• PU10
• BDBM92423
• FCH9920
• DB02113
• NSC 407198
• UNII-SEO6WX0OZG
• DTXSID6073283
• AKOS015842471
• CS-W005066
• W-200569
• 6-Methylpurine, >=99%
• NSC407198
• AKOS006229409
• 2004-03-7
• AI3-52214
• PD008542
• FT-0621242
• CHEBI:40274
• NSC-407198
• CHEMBL293405
• GS-4265
• MFCD00083663
• Q27093181
• NCGC00188229-01
• NS00026505
• SCHEMBL129804
• 1H-Purine, 6-methyl-(9CI)
• DTXCID4036192

• MDL： MFCD00005578
• Inchi： 1S/C6H6N4/c1-4-5-6(9-2-7-4)10-3-8-5/h2-3H,1H3,(H,7,8,9,10)
• InChI Key： SYMHUEFSSMBHJA-UHFFFAOYSA-N
• SMILES： N1([H])C([H])=NC2C1=C(C([H])([H])[H])N=C([H])N=2

Computed Properties

• Exact Mass: 134.05900
• Monoisotopic Mass: 134.059246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.5
• Surface Charge: 0
• Tautomer Count: 4

Experimental Properties

• Color/Form: Light yellow or light orange powder
• Density: 1.2769 (rough estimate)
• Melting Point: 235-240 ºC
• Boiling Point: 237.24°C (rough estimate)
• Flash Point: 87.2 °C
• Refractive Index: 1.7000 (estimate)
• PSA: 54.46000
• LogP: 0.66130
• Solubility: Not determined

6-Methylpurine Security Information

• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： R23/24/25;R41;R43
• Safety Instruction： S26; S36/37/39; S45
• RTECS：UO8700000
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R23/24/25; R41; R43
• Storage Condition：Store in cold storage.

6-Methylpurine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives